Cas no 175205-44-4 (6-Chloro-2-methylthiochroman-4-one 1,1-dioxide)
175205-44-4 structure
Product Name:6-Chloro-2-methylthiochroman-4-one 1,1-dioxide
CAS No:175205-44-4
MF:C10H9ClO3S
MW:244.694660902023
CID:133904
PubChem ID:2739096
Update Time:2025-04-19
6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-methylthiochroman-4-one 1,1-dioxide
- 4H-1-Benzothiopyran-4-one,6-chloro-2,3-dihydro-2-methyl-, 1,1-dioxide
- 6-chloro-2-methyl-1,1-dioxo-2,3-dihydrothiochromen-4-one
- 6-CHLORO-2-METHYL-1,2,3,4-TETRAHYDRO-1LAMBDA~6~-BENZOTHIINE-1,1,4-TRIONE
- HMS562F17
- 6-CHLORO-2-METHYL-1,2,3,4-TETRAHYDRO-1LAMBDA6-BENZOTHIINE-1,1,4-TRIONE
- 6-Chloro-2-methyl(thiochromanone)-1,1-dioxide, 98%
- DTXSID40372293
- SR-01000637811-1
- 4H-1-Benzothiopyran-4-one,6-chloro-2,3-dihydro-2-methyl-,1,1-dioxide
- CCG-48255
- Maybridge1_007343
- 175205-44-4
- 6-Chloro-2-methyl-2,3-dihydro-1-benzothiopyran-1,1,4-trione
- 6-chloro-2-methyl-3,4-dihydro-2H-1-benzothiopyran-1,1,4-trione
- FT-0621036
- AKOS009158241
- 6-chloro-2-methyl-3,4-dihydro-2H-1lambda-benzothiopyran-1,1,4-trione
-
- Inchi: 1S/C10H9ClO3S/c1-6-4-9(12)8-5-7(11)2-3-10(8)15(6,13)14/h2-3,5-6H,4H2,1H3
- InChI Key: XYDOFTXQCQDRSV-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(CC(C)S2(=O)=O)=O
Computed Properties
- Exact Mass: 243.99600
- Monoisotopic Mass: 243.9960930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 134-136°C
- PSA: 59.59000
- LogP: 3.16940
- Solubility: Not determined
6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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